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For researchers and scientists in the fast-paced world of drug development and scientific
discovery, a rejected research proposal can feel like a significant setback. This technical
support center provides a structured guide to understanding and effectively responding to a
rejection from the BIMA (Basis Informasi Penelitian dan Pengabdian kepada Masyarakat)
research grant program, funded by the Indonesian Ministry of Education, Culture, Research,
and Technology (Kemdikbud Ristek).

Troubleshooting Your BIMA Proposal Rejection

If your BIMA research proposal was not funded, it is crucial to approach the situation
systematically. This guide will walk you through the essential steps to take, from analyzing the
feedback to strengthening your proposal for future submissions.

Step 1: Initial Assessment and Feedback Analysis

The first 48 hours after receiving a rejection are critical for setting the stage for a successful
resubmission.

e Acknowledge and Decompress: It is natural to feel disappointed. Take a short period to
process the outcome before diving into an analysis.

e Thoroughly Review Feedback: Carefully read all reviewer comments and the summary
statement. Identify recurring themes and specific points of criticism.
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o Categorize Feedback: Group the feedback into major and minor issues. Major issues might
relate to the core hypothesis or methodology, while minor issues could be about budget
justification or formatting.

Step 2: Strategic Revision Plan

Once you have a clear understanding of the reviewers' concerns, you can develop a plan to
address them.

o Contact the Program Officer: If possible, schedule a brief call with the BIMA program officer
to gain further insight into the review panel's discussion. This can provide context that is not
always apparent in the written feedback.

» Prioritize Revisions: Address every point raised by the reviewers. For points you disagree
with, provide a well-reasoned rebuttal in your revised proposal'’s introduction.

o Seek External Input: Ask a trusted colleague, particularly one with a strong funding record, to
review your original proposal and the reviewer comments. A fresh perspective can often
identify weaknesses you may have overlooked.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for a BIMA research proposal rejection?

While specific reasons can vary, many rejections stem from a few common pitfalls.
Understanding these can help you strengthen your next application.
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Rejection Category

Specific Reasons

How to Address

Administrative & Formatting

Failure to adhere to BIMA
guidelines (e.qg., font size,

margins, page limits).[1][2]
Incomplete or missing

sections.[2]

Download the latest BIMA
proposal guidelines and create
a checklist.[3][4][5] Proofread
meticulously and have a
colleague double-check for

completeness.

Scientific Merit & Impact

The research question is not
significant or innovative.[1] The
potential impact of the
research is not clearly
articulated.[1] The literature

review is not comprehensive.

[2]

Clearly state the problem your
research will solve and why it
is important. Explicitly describe
the expected outcomes and
their significance to the field.
Ensure your literature review
demonstrates a deep
understanding of the current

research landscape.

Methodology & Feasibility

The experimental design is
flawed or not well-described.
The proposed methods are not
appropriate to answer the
research question.[2] The
project timeline is unrealistic.
The research team lacks the
necessary expertise or

resources.[1][2]

Provide a detailed, step-by-
step description of your
experimental plan. Justify your
choice of methods and include
preliminary data if possible.
Create a realistic timeline with
clear milestones. Ensure the
roles and expertise of each
team member are clearly
defined.

Budget

The budget is not well-justified
or is perceived as unrealistic.
[1][2] Costs are not aligned
with the proposed research

activities.

Provide a detailed breakdown
of all costs and a clear
justification for each item.
Ensure the budget directly
supports the proposed

research activities.

Q2: Should I revise and resubmit my proposal, or should | apply to a different funding agency?
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The decision to revise and resubmit depends on the nature of the feedback. If the reviewers
expressed enthusiasm for the core idea but had concerns about the methodology or feasibility,
a revision is often the best path forward. However, if the feedback suggests a fundamental
misalignment with the BIMA program's priorities, it may be more strategic to seek a different
funding opportunity.[6]

Q3: Is there a formal appeal process for BIMA grant rejections?

Information regarding a formal appeal process for BIMA grant rejections is not readily available
in the public domain. The standard recourse is to revise and resubmit the proposal for the next
funding cycle. It is advisable to consult the official BIMA portal or contact a program officer for
the most current information on appeals.[7][8][9]

Experimental Protocol: Revising a Rejected
Research Proposal

This protocol outlines a systematic approach to revising your research proposal for
resubmission.

1. Materials:

» Original research proposal

e Reviewer comments and summary statement
e Current BIMA proposal guidelines

e Relevant scientific literature

2. Procedure:

o Create a "Response to Reviewers" Document: For your internal use, create a table with
three columns: "Reviewer Comment,” "Your Response,” and "Action Taken." This will ensure
you address every point.

» Revise the Introduction: Begin the revised proposal with a concise (one-page maximum)
introduction that summarizes the key revisions made in response to the previous review.

o Strengthen the Scientific Premise: Re-evaluate your research question and hypothesis
based on the feedback. Refine your arguments for the significance and innovation of your
work.
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e Overhaul the Methodology Section: This is often the most critical part of the revision. Provide
more detail, justify your methods, and include power analyses for statistical tests. Consider
adding a "Potential Pitfalls and Alternative Strategies" subsection.

» Refine the Budget and Justification: Scrutinize your budget to ensure every item is
necessary and well-justified.

e Proofread and Edit: After revising the content, perform a thorough proofread and edit to
catch any grammatical errors or typos.

3. Expected Outcome:

» A significantly stronger research proposal that directly addresses the concerns of the
previous review panel.
 Increased likelihood of a favorable funding decision upon resubmission.

Visualizing the Path Forward

The following workflow diagram illustrates the decision-making process after a BIMA proposal
rejection.

BIMA Proposal Rejected

Analyze Reviewer Feedback

l

Decision Point

Feedback is canstructive & addressable Fundamental misalignment with BIMA priorities Project no longer feasible

Revise & Resubmit to BIMA Seek Alternative Funding Archive Project

Click to download full resolution via product page
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Caption: Workflow for handling a rejected BIMA research proposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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